Cas no 1391361-83-3 ((S)-1-(Pyridin-4-yl)propan-1-amine dihydrochloride)

• Product Name: (S)-1-(Pyridin-4-yl)propan-1-amine dihydrochloride
• CAS No: 1391361-83-3
• MF: C₈H₁₃ClN₂
• MW: 172.655220746994
• MDL: MFCD18711611
• CID: 5141156
• PubChem ID: 86767551
• Update Time: 2026-03-03

(S)-1-(Pyridin-4-yl)propan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(4-PYRIDYL)PROPYLAMINE DIHYDROCHLORIDE
• (S)-1-(Pyridin-4-yl)propan-1-amine dihydrochloride
• (1S)-1-(4-Pyridyl)propylamine diHCl
• (1S)-1-pyridin-4-ylpropan-1-amine;dihydrochloride
• (S)-1-(4-Pyridinyl)propylamine dihydrochloride
• 1391361-83-3
• (S)-1-(4-PYRIDINYL)PROPYLAMINE 2HCL

• MDL： MFCD18711611
• Inchi： 1S/C8H12N2.ClH/c1-2-8(9)7-3-5-10-6-4-7;/h3-6,8H,2,9H2,1H3;1H/t8-;/m0./s1
• InChI Key： GYHUQCUWRLXHKU-QRPNPIFTSA-N
• SMILES： [C@H](C1=CC=NC=C1)(N)CC.Cl

Computed Properties

• Exact Mass: 208.0534038g/mol
• Monoisotopic Mass: 208.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on (S)-1-(Pyridin-4-yl)propan-1-amine dihydrochloride

(S)-1-(Pyridin-4-yl)propan-1-amine Dihydrochloride: A Comprehensive Overview

(S)-1-(Pyridin-4-yl)propan-1-amine dihydrochloride, identified by the CAS number 1391361-83-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a chiral derivative of pyridine, a heterocyclic aromatic compound, and has been extensively studied for its potential applications in drug design and synthesis. The molecule consists of a pyridine ring substituted at the 4-position with a propaneamine group, which imparts unique chemical and biological properties.

The structure of (S)-1-(Pyridin-4-yl)propan-1-amine dihydrochloride is characterized by its chiral center, which is critical for its stereochemical properties. The presence of the pyridine ring introduces aromaticity and potential for hydrogen bonding, while the propaneamine group contributes to the compound's ability to act as a ligand in various biochemical interactions. Recent studies have highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.

From a synthetic perspective, (S)-1-(Pyridin-4-yl)propan-1-amine dihydrochloride can be prepared through various routes, including asymmetric synthesis methods that exploit catalytic asymmetric hydrogenation or resolution techniques. These methods have been optimized to achieve high enantiomeric excess, which is crucial for its application in chiral recognition studies and drug development. The compound's dihydrochloride salt form is particularly advantageous for handling and storage due to its enhanced stability and solubility properties.

In terms of applications, (S)-1-(Pyridin-4-yLpropan_amine dihydrochloride has been utilized as an intermediate in the synthesis of complex molecules with pharmaceutical relevance. For instance, it has been employed in the construction of peptide mimetics and other bioactive compounds that target specific receptors or enzymes. Recent research has also explored its potential as a ligand in metalloenzyme models, where its chiral environment facilitates enantioselective catalysis.

The chemical and physical properties of (S)-1-(Pyridin_4_yLpropan_amine dihydrochloride make it an attractive candidate for various analytical techniques. Its UV-vis absorption characteristics, for example, have been studied to understand its electronic transitions and excited-state behavior. Additionally, NMR spectroscopy has been instrumental in elucidating its stereochemical configuration and intermolecular interactions.

From a pharmacological standpoint, (S)-1-(Pyridin_4_yLpropan_amine dihydrochloride exhibits interesting bioactivity profiles that warrant further investigation. Preclinical studies have demonstrated its ability to modulate ion channels and neurotransmitter systems, suggesting potential applications in the treatment of neurological disorders or cardiovascular diseases. However, additional research is required to fully understand its pharmacokinetic properties and safety profile.

In conclusion, (S)-1-(Pyridin_4_yLpropan_amine dihydrochloride, with CAS number 1391361_83_3, represents a versatile compound with promising applications in organic synthesis and drug discovery. Its unique chemical structure, coupled with advanced synthetic methodologies and recent research findings, positions it as a valuable tool for advancing scientific knowledge and developing innovative therapeutic solutions.